2-Aminoethyl di(tert-butyl) phosphate

• Molecular Formula: C10H24NO4P
• Molecular Weight: 253.28 g/mol
• IUPAC Name: 2-aminoethyl ditert-butyl phosphate
• InChI: InChI=1S/C10H24NO4P/c1-9(2,3)14-16(12,13-8-7-11)15-10(4,5)6/h7-8,11H2,1-6H3
• InChI Key: WURWQVXZNYNREQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OP(=O)(OCCN)OC(C)(C)C

Description

2-Aminoethyl di(tert-butyl) phosphate is an organophosphate compound characterized by a phosphate ester backbone with two tert-butyl groups and a 2-aminoethyl substituent. The tert-butyl groups confer steric bulk, enhancing hydrolytic stability and lipophilicity compared to smaller alkyl or hydrogen substituents . Potential applications may include drug delivery systems or biochemical probes, leveraging its stability and membrane permeability.

Comparison with Similar Compounds

2-Aminoethyl Dihydrogen Phosphate (enP)

• Structure: Features a 2-aminoethyl group bound to a dihydrogen phosphate moiety.
• Properties : High water solubility due to polar phosphate groups but lower hydrolytic stability compared to tert-butyl derivatives.
• Applications : Used in biochemical studies, such as metal ion complexation (e.g., copper(II) interactions with pyrimidines) .
• Contrast: The absence of tert-butyl groups in enP reduces its lipophilicity and shelf stability, limiting its utility in non-polar environments .

Bis(2-aminoethyl)amine Derivatives

• Structure: Contain two 2-aminoethyl groups linked via a central amine.
• Properties : Variable solubility and cytotoxicity depending on substituents (e.g., thiourea moieties enhance biological activity).
• Applications : Explored as transmembrane transporters, synthetic receptors, and cytotoxic agents .
• Contrast: Unlike 2-aminoethyl di(tert-butyl) phosphate, these derivatives lack phosphate ester groups, altering their charge distribution and metal-binding capabilities.

Cyclam/Cyclen Derivatives with Phosphate Substituents

• Structure : Macrocyclic polyamines (e.g., cyclam) modified with phosphate-linked pendant arms.
• Properties : Demonstrated anti-HIV-1 activity due to their ability to chelate metal ions and interfere with viral replication .
• Contrast: The macrocyclic framework in cyclam derivatives enables multi-dentate coordination, a feature absent in the monodentate 2-aminoethyl di(tert-butyl) phosphate.

tert-Butyl-Substituted Phosphonates and Phosphoramidates

• Example: tert-Butyl ethylphosphonofluoridate
• Structure : Combines tert-butyl and fluoridate groups on a phosphonate backbone.
• Properties : High reactivity due to the fluoridate group, making it useful in chemical synthesis .
• Contrast : The tert-butyl group in this compound enhances stability but differs in electronic effects compared to its placement in phosphate esters.

Data Table: Key Comparative Properties

Compound	Substituents	Solubility	Stability	Key Applications	References
2-Aminoethyl di(tert-butyl) phosphate	tert-butyl, aminoethyl	Low (lipophilic)	High	Drug delivery, probes
2-Aminoethyl dihydrogen phosphate	Hydrogen, aminoethyl	High (polar)	Moderate	Metal ion studies
Bis(2-aminoethyl)amine derivatives	Amine chains	Variable	Variable	Cytotoxicity, transport
tert-Butyl ethylphosphonofluoridate	tert-butyl, fluoridate	Low	Reactive	Synthetic chemistry

Research Findings and Implications

• Stability: The tert-butyl groups in 2-aminoethyl di(tert-butyl) phosphate provide superior hydrolytic resistance compared to enP or non-bulky esters, making it suitable for prolonged storage or biological applications .
• Biological Activity: While bis(2-aminoethyl)amine derivatives show cytotoxicity, the tert-butyl phosphate’s bioactivity remains underexplored, suggesting a gap in current research .
• Synthetic Utility: Unlike reactive tert-butyl phosphoramidates (e.g., ethylphosphonofluoridate), the target compound’s stability may limit its use in dynamic chemical reactions .

Notes and Limitations

• Limited data exist on the exact biological or industrial applications of 2-aminoethyl di(tert-butyl) phosphate, necessitating further studies.
• Structural data discrepancies (e.g., repeated formulas in ) highlight the need for cross-referencing primary sources.